Cas no 13674-16-3 (Methyl 2-hydroxy-3-phenylpropanoate)

• Product Name: Methyl 2-hydroxy-3-phenylpropanoate
• CAS No: 13674-16-3
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD06654233
• CID: 117260
• PubChem ID: 518800
• Update Time: 2025-06-11

Methyl 2-hydroxy-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-3-phenylpropanoate
• Papuline
• Benzenepropanoic acid, a-hydroxy-, Methyl ester
• 2-HYDROXY-3-PHENYL-PROPIONIC ACID METHYL ESTER
• &#946
• Lactic acid, 3-phenyl-, methyl ester
• Methyl 2-hydroxy-3-phenylpropionate
• -Phenyllactic acid methyl ester
• 2-Hydroxy-3-phenylpropanoic acid methyl ester
• Benzenepropanoic acid, α-hydroxy-, methyl ester
• Methyl L-3-phenyllactate
• NMPPJJIBQQCOOI-UHFFFAOYSA-N
• Benzenepropanoic acid, .alpha.-hydroxy-, methyl ester
• Methyl (S)-2-hydroxy-3-phenylpropionate
• 2-Hydroxy-3-phenyl-propionic pound inverted question markacid pound inverted question markmethyl pound inverted question
• MFCD00038224
• FT-0732776
• 21632-25-7
• .beta.-Phenyllactic acid methyl ester
• SY033769
• L-beta-Phenyllactic acid-OMe
• (S)-2-Hydroxy-3-phenyl-propionic acid-methyl ester
• MFCD09842268
• 3-phenyllactic acid methyl ester
• SY112626
• Calciumdihydrogendi-L-aspartate
• CS-W018849
• MFCD06654233
• SCHEMBL979240
• A886643
• Papuline; Benzenepropanoic acid, a-hydroxy-, Methyl ester
• Methyl benzylglycolate
• Methyl 2-hydroxy-3-phenylpropanoate #
• FT-0693525
• 13674-16-3
• EN300-140949
• DTXSID90929534
• Methyl2-hydroxy-3-phenylpropanoate
• FT-0687274
• FT-0627999
• AKOS011495895
• DS-14107
• SY033782
• 3-phenyllactic methyl ester
• DA-20904
• DB-023678
• methyl 2-hydroxy-3-phenyl-propanoate
• alpha-Hydroxybenzenepropanoic acid methyl ester; L-3-Phenyl-lactic acid methyl ester; (-)-3-Phenyllactic acid methyl ester
• DB-011728

• MDL： MFCD06654233
• Inchi： 1S/C10H12O3/c1-13-10(12)9(11)7-8-5-3-2-4-6-8/h2-6,9,11H,7H2,1H3
• InChI Key： NMPPJJIBQQCOOI-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.5

Experimental Properties

• PSA: 46.53

Methyl 2-hydroxy-3-phenylpropanoate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Methyl 2-hydroxy-3-phenylpropanoate

Methyl 2-hydroxy-3-phenylpropanoate (CAS No. 13674-16-3): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-hydroxy-3-phenylpropanoate (CAS No. 13674-16-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as methyl mandelate or methyl α-hydroxybenzeneacetate, is characterized by its unique molecular structure, which includes a phenyl group, a hydroxyl group, and an ester functional group. These structural features contribute to its diverse chemical properties and potential applications in various industries.

The chemical formula of Methyl 2-hydroxy-3-phenylpropanoate is C₁₀H₁₀O₃, and it has a molecular weight of approximately 182.18 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in many organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around -20°C, and its boiling point is approximately 245°C at standard atmospheric pressure.

In terms of its synthesis, Methyl 2-hydroxy-3-phenylpropanoate can be prepared through several methods. One common approach involves the esterification of mandelic acid (2-hydroxy-2-phenylacetic acid) with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. Another method involves the reaction of benzaldehyde with methyl chloroacetate followed by hydrolysis and subsequent esterification. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for various applications.

The physical and chemical properties of Methyl 2-hydroxy-3-phenylpropanoate make it an attractive candidate for use in a wide range of applications. In the pharmaceutical industry, it has been investigated for its potential as an intermediate in the synthesis of drugs with various therapeutic effects. For instance, recent studies have explored its role in the development of anti-inflammatory agents and antiviral compounds. The presence of the hydroxyl group and the phenyl ring provides opportunities for further functionalization and modification, enhancing its pharmacological properties.

In addition to its pharmaceutical applications, Methyl 2-hydroxy-3-phenylpropanoate has found use in the fragrance and flavor industries. Its unique aroma profile makes it a valuable component in the formulation of perfumes and fragrances. The compound's ability to impart a pleasant scent while maintaining stability in various formulations has led to its widespread adoption by fragrance manufacturers.

Recent research has also focused on the environmental impact and biodegradability of Methyl 2-hydroxy-3-phenylpropanoate. Studies have shown that the compound can be biodegraded by certain microorganisms under aerobic conditions, suggesting that it may have a lower environmental impact compared to some other organic compounds. This finding is particularly relevant in the context of sustainable chemistry and green chemistry principles, which aim to minimize the environmental footprint of chemical products.

The safety profile of Methyl 2-hydroxy-3-phenylpropanoate has been extensively evaluated through various toxicological studies. These studies have generally concluded that the compound is safe for use in industrial and consumer products when appropriate handling guidelines are followed. However, it is important to note that proper safety measures should always be taken when handling any chemical substance to ensure worker safety and prevent environmental contamination.

In conclusion, Methyl 2-hydroxy-3-phenylpropanoate (CAS No. 13674-16-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, fragrances, and other industries. Its unique chemical structure provides opportunities for further research and development, making it a valuable asset in modern chemical science. As ongoing research continues to uncover new properties and applications, Methyl 2-hydroxy-3-phenylpropanoate is likely to play an increasingly important role in various fields.